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Compound of Interest

Compound Name: EC144

Cat. No.: B1671070 Get Quote

Essential Safety and Handling Guide for EC144
Audience: Researchers, scientists, and drug development professionals.

This guide provides critical safety and logistical information for the proper handling and

disposal of EC144, a potent inhibitor of the heat shock protein 90 (HSP90). Adherence to these

protocols is essential to ensure personal safety and maintain a secure laboratory environment.

EC144, with the chemical name 5-[2-Amino-4-chloro-7-[(4-methoxy-3,5-dimethyl-2-

pyridinyl)methyl]-7H-pyrrolo[2,3-d]pyrimidin-5-yl]-2-methyl-4-pentyn-2-ol, is a small molecule

used in laboratory research.[1] Due to its potent biological activity, it should be handled with the

utmost care, treating it as a potentially hazardous substance.

Personal Protective Equipment (PPE)
The primary defense against exposure to potent compounds like EC144 is the consistent and

correct use of appropriate personal protective equipment. The following table summarizes the

recommended PPE for handling EC144, based on guidelines for similar hazardous

compounds.[1][2][3][4]
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PPE Component Specification Purpose

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves (ASTM D6978

compliant).[1][2]

Prevents skin contact and

absorption.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.[1][2]

Protects eyes from airborne

particles and splashes.

Face Protection

A full-face shield should be

worn in addition to goggles

when there is a significant risk

of splashes.[1][2]

Provides a barrier against

splashes to the entire face.

Body Protection

A disposable, solid-front, back-

closing laboratory coat made

of a low-permeability fabric.[2]

Minimizes skin exposure from

spills or aerosolized powder.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) should be

used when handling the

powder.[1][2]

Prevents inhalation of the

powdered compound, a

primary route of exposure.

Foot Protection

Closed-toe shoes that fully

cover the feet. Shoe covers

may be required in designated

handling areas.[2]

Protects feet from spills and

prevents tracking of

contaminants outside the lab.

Operational and Disposal Plans
A systematic workflow is crucial for safely managing EC144 from receipt to disposal. All

handling of solid EC144 and preparation of stock solutions should be conducted within a

certified chemical fume hood or other appropriate containment enclosure.

Donning PPE: Before handling the compound, put on all required personal protective

equipment as detailed in the table above.
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Weighing: Carefully weigh the desired amount of EC144 powder inside a chemical fume

hood to minimize inhalation risk. Use dedicated weighing paper and utensils.

Dissolving: In the fume hood, add the appropriate solvent (e.g., DMSO, as EC144 is soluble

to 100 mM in DMSO) to the powder to create a stock solution of a known concentration.[1]

Labeling and Storage: Clearly label the container with the compound name, concentration,

date, and your initials. Store the stock solution at the recommended temperature, typically

-20°C, to maintain stability.[1]

All materials that have come into contact with EC144, including pipette tips, tubes, gloves, and

excess solutions, should be considered hazardous chemical waste.[1]

Waste Segregation: Do not mix EC144 waste with other waste streams. Collect it in a

designated, sealed, and clearly labeled hazardous waste container.

Container Management: Ensure the hazardous waste container is kept closed when not in

use and is stored in a secondary container to prevent spills.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

hazardous chemical waste.[5][6][7]
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Workflow for Safe Handling and Disposal of EC144
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Caption: A flowchart illustrating the key steps for the safe handling and disposal of EC144.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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